Cas no 2227918-95-6 (rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine
• CAS No: 2227918-95-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5798019
• PubChem ID: 165687208
• Update Time: 2025-10-31

rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(1-methylcyclohexyl)cyclopropyl]methanamine
• EN300-1780103
• 2227918-95-6

• Inchi： 1S/C11H21N/c1-11(5-3-2-4-6-11)10-7-9(10)8-12/h9-10H,2-8,12H2,1H3/t9-,10+/m0/s1
• InChI Key： PYMBHOLWJWSPSC-VHSXEESVSA-N
• SMILES： NC[C@@H]1C[C@H]1C1(C)CCCCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine

Chemical Profile of rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine (CAS No. 2227918-95-6)

Rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine, identified by its Chemical Abstracts Service registry number CAS No. 2227918-95-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex stereochemical configuration, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound, including its chiral centers and the presence of both cyclohexyl and cyclopropyl moieties, make it a promising candidate for further investigation in various biological assays.

The synthesis of rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine involves intricate organic transformations that highlight the synthetic prowess required to construct such a molecule. The stereochemistry of the amine group, specifically the (1R,2R) configuration, is critical for its biological activity and necessitates precise control during the synthetic process. Advanced techniques in asymmetric synthesis have been employed to achieve this configuration with high enantiomeric purity, underscoring the compound's importance in modern drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological properties of rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine. Preliminary studies have suggested that this compound exhibits interesting interactions with various biological targets, making it a valuable scaffold for designing new drugs. Specifically, its structural motif has shown potential in modulating enzyme activity and receptor binding, which are key mechanisms in many therapeutic interventions. These findings have prompted further research into its pharmacokinetic profile and potential therapeutic applications.

The cyclopropyl group in rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine is particularly noteworthy due to its ability to influence the electronic and steric properties of the molecule. This feature has been exploited in designing molecules with enhanced binding affinity and selectivity. Additionally, the presence of the 1-methylcyclohexyl substituent contributes to the compound's overall stability and bioavailability, making it a more viable candidate for clinical development. These attributes have positioned this compound as a subject of intense scrutiny in academic and industrial research settings.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine with greater accuracy. Molecular modeling studies have revealed that this compound can interact with multiple targets simultaneously, suggesting its potential as a multitarget-directed drug (MTDD). This multitarget approach is increasingly recognized as a promising strategy for developing drugs with broader therapeutic effects and reduced side effects. The computational insights obtained from these studies have guided experimental efforts aimed at optimizing the pharmacological properties of this compound.

The synthesis and characterization of rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine have also contributed to the development of new synthetic methodologies. The challenges associated with constructing complex stereocenters have led to innovative approaches in organic synthesis, which can be applied to other challenging molecules. These methodological advancements not only facilitate the production of this specific compound but also enhance the broader capabilities of synthetic chemists in tackling diverse chemical problems.

As research continues to unfold, rac-(1R,2R)-2-(1-methylcyclohexyl)cyclopropylmethanamine is expected to play a pivotal role in shaping future therapeutic strategies. Its unique structural features and promising pharmacological properties make it a cornerstone in the quest for novel pharmaceuticals. The ongoing investigations into this compound highlight the dynamic nature of chemical research and its impact on advancing human health through innovative drug development.